1-(Furan-2-yl)-2-methoxyethan-1-one

• IUPAC Name: 1-(furan-2-yl)-2-methoxyethanone
• InChI: InChI=1S/C7H8O3/c1-9-5-6(8)7-3-2-4-10-7/h2-4H,5H2,1H3
• InChI Key: SMOYZKAGAFPQAU-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1=CC=CO1
• Molecular Formula: C7H8O3
• Molecular Weight: 140.14 g/mol
• CAS RN: 105729-08-6

Description

“1-(Furan-2-yl)-2-methoxyethan-1-one” is a chemical compound that belongs to the class of organic compounds known as furans. It is also known as 2-Acetylfuran. This compound is an important flavor compound or intermediate in foods, and it can be isolated from essential oils, sweet corn products, fruits, and flowers. It can also be formed from glucose and glycine by the Maillard reaction.

Synthesis Analysis

The synthesis of furan derivatives has been explored in various studies. For instance, one study describes the synthesis of a similar compound, “1,3-bis[(furan-2-yl)methylene]thiourea”, from the condensation reaction between sugarcane bagasse-derived furfural and thiourea. Another study discusses the synthesis of furan-2-aldehyde-d from furfural, furan, di(furan-2-yl)ethanedione, or 2-(furan-2-yl)-2-oxoacetic acid.

Molecular Structure Analysis

The molecular structure of “this compound” has been analyzed using various spectroscopic techniques. The compound has been characterized using FT-IR, FT-Raman, UV–vis, and 1H NMR spectroscopic techniques conducted in different solvents. The experimentally analyzed spectral results were carefully compared with theoretical values obtained using density functional theory (DFT) calculations.

Chemical Reactions Analysis

The chemical reactions involving furan derivatives have been studied extensively. For instance, one study discusses the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol. Another study describes the regiospecific synthesis of polysubstituted furans with mono- to tricarboxylates from various sulfonium acylmethylides and acetylenic esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 110.111, a density of 1.1±0.1 g/cm3, a boiling point of 183.4±0.0 °C at 760 mmHg, and a melting point of 26-28 °C (lit.).

Scientific Research Applications

Synthesis of Chiral Resolving Agents

1-(Furan-2-yl)-2-methoxyethan-1-one serves as a precursor in the synthesis of complex organic compounds. For instance, it has been utilized in the efficient synthesis of hydrocyclopenta[1,2-b]furan with various side chains at the 3a-position. This furan derivative acts as a divergent intermediate for designing chiral resolving agents, highlighting its utility in creating enantiomerically pure compounds (Zhong et al., 2005).

Reduction Reactions

Research has shown that this compound undergoes reduction with lithium and ammonia, leading to products like 1-(2',3'-dihydrofuran-2'-yl)nonan-1-one. This reduction process is significant for the synthesis of various furan derivatives, which are crucial intermediates in organic synthesis (Massy-Westropp & Warren, 1984).

Anticancer and Antiangiogenic Activities

Novel 3-arylaminobenzofuran derivatives, containing 2-methoxy/ethoxycarbonyl groups, have been evaluated for their anticancer and antiangiogenic activities. These compounds, derived from this compound, have shown significant potential in inhibiting cancer cell growth and vascular disrupting properties, highlighting their importance in the development of new anticancer therapies (Romagnoli et al., 2015).

Synthesis of Cytotoxic Compounds

The compound has also been used in the synthesis of cytotoxic compounds, such as C15 polyketide spiroketals. These compounds have shown potential in inhibiting the growth of various cancer cell lines, illustrating the compound's utility in creating bioactive molecules for potential therapeutic applications (Meilert et al., 2004).

Role in Maillard Reaction Products

This compound plays a role in the formation of colored Maillard reaction products. The thermal treatment of related compounds leads to the formation of colored compounds, which are of interest in food chemistry and the study of non-enzymatic browning reactions (Hofmann, 1998).

Mechanism of Action

The mechanism of action of furan derivatives has been explored in various studies. For example, one study discusses the inhibitory effects of synthesized furan chalcone derivatives on the enzyme activity.

Safety and Hazards

The safety and hazards of “1-(Furan-2-yl)-2-methoxyethan-1-one” are indicated by the GHS05 and GHS06 hazard symbols. The compound has hazard statements H300-H311-H318-H332 and precautionary statements P264-P280-P301 + P310-P305 + P351 + P338-P312.

Future Directions

Furan derivatives have various medicinal applications, such as antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory agents. They also have potential applications in the development of antipigmentation agents. Therefore, the future directions for “1-(Furan-2-yl)-2-methoxyethan-1-one” could involve further exploration of its potential medicinal applications and its use in the development of new therapeutic agents.